2,9-Diethyl-2,9-dimethyldecanedioic acid
Description
2,9-Diethyl-2,9-dimethyldecanedioic acid is a branched-chain dicarboxylic acid with a decanedioic acid backbone substituted with ethyl and methyl groups at positions 2 and 7. For instance, compounds like 2,9-dibutyldecanedioic acid (CAS 45266-20-4) and 2,9-dimethyl-2,9-dipropyldecanedioic acid (CID 3069694) share similar frameworks with variations in alkyl substituents . These modifications influence physicochemical properties such as solubility, melting point, and reactivity, which are critical for applications in polymer chemistry, pharmaceuticals, or specialty materials.
Properties
CAS No. |
85018-88-8 |
|---|---|
Molecular Formula |
C16H30O4 |
Molecular Weight |
286.41 g/mol |
IUPAC Name |
2,9-diethyl-2,9-dimethyldecanedioic acid |
InChI |
InChI=1S/C16H30O4/c1-5-15(3,13(17)18)11-9-7-8-10-12-16(4,6-2)14(19)20/h5-12H2,1-4H3,(H,17,18)(H,19,20) |
InChI Key |
LXRXTKJTPPFGFN-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(CCCCCCC(C)(CC)C(=O)O)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Solubility and Reactivity
- Alkyl Chain Length : Longer alkyl groups (e.g., butyl in 2,9-dibutyldecanedioic acid) increase hydrophobicity compared to shorter ethyl/methyl substituents. This reduces aqueous solubility but improves compatibility with organic matrices .
- Aromatic vs. Aliphatic : Diphenylglycolic acid’s aromatic rings enhance UV absorption and thermal stability, making it suitable for photoresist or polymer crosslinking applications .
Thermal Stability
- Linear alkyl-substituted decanedioic acids (e.g., dibutyl) exhibit higher melting points (~150–170°C) due to efficient packing. Branched derivatives (e.g., dimethyl-dipropyl) show lower melting ranges (~100–130°C) .
Analytical Methodologies
Chiral separation techniques, as demonstrated for diamino-dibenzyldeca-diynedioic acid derivatives, highlight the importance of stereochemistry in bioactive analogs .
Industrial Relevance
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